Benzyloxycarbonyl-4-phenyl-4-(pyrrolidin-1-yl)piperidine

• Molecular Formula: C23H28N2O2
• Molecular Weight: 364.5 g/mol
• IUPAC Name: benzyl 4-phenyl-4-pyrrolidin-1-ylpiperidine-1-carboxylate
• InChI: InChI=1S/C23H28N2O2/c26-22(27-19-20-9-3-1-4-10-20)24-17-13-23(14-18-24,25-15-7-8-16-25)21-11-5-2-6-12-21/h1-6,9-12H,7-8,13-19H2
• InChI Key: UVWITLQIZVFWJG-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2(CCN(CC2)C(=O)OCC3=CC=CC=C3)C4=CC=CC=C4

Description

Benzyloxycarbonyl-4-phenyl-4-(pyrrolidin-1-yl)piperidine is a useful research compound. Its molecular formula is C23H28N2O2 and its molecular weight is 364.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

60 g (3.5 eq) Cbz chloride were added dropwise to a solution of 33 g (1 eq) 1-benzyl-4-phenyl-4-(pyrrolidin-1-yl)piperidine in 330 ml chloroform over a period of 10 min and the reaction mixture obtained was stirred for 30 min at room temperature. The reaction course was monitored by thin-layer chromatography (ethyl acetate). Once the conversion was complete, the solvent was distilled off completely and the residue adjusted to a pH of ˜6 with 10% HCl solution and washed 3 times with 100 ml EtOAc. In an ice bath the aqueous solution was adjusted to a pH of ˜9 with NaOH solution and then extracted 3 times with 100 ml chloroform. The combined organic phases were dried with Na2SO4. Following removal of the solvent under reduced pressure, the residue was purified by column chromatography (silica gel; 20% EtOAc/heptane). 11 g (29%) of product were obtained in the form of a yellow solid.